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Compound of Interest

Compound Name: Oxazole-4-carboximidamide

Cat. No.: B15246517 Get Quote

Introduction

This technical guide provides a comprehensive overview of Oxazole-4-carboximidamide, a

niche heterocyclic organic compound. Due to the limited availability of public data for Oxazole-
4-carboximidamide, this guide will focus on the closely related and well-documented

analogue, Oxazole-4-carboxamide. The structural difference lies in the functional group at the

4-position of the oxazole ring: an imidamide (-C(=NH)NH2) versus a carboxamide (-

C(=O)NH2). This document will detail the chemical properties, synthesis, and potential

biological significance of Oxazole-4-carboxamide, providing valuable insights for researchers,

scientists, and professionals in drug development.

Chemical Identification and Properties
A summary of the key chemical identifiers and physicochemical properties for Oxazole-4-

carboxamide is presented below.
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Property Value Reference

CAS Number 23012-15-9 [1][2][3]

Molecular Formula C₄H₄N₂O₂ [1][2][3]

Molecular Weight 112.09 g/mol [2]

Appearance White to off-white solid [2]

Boiling Point (Predicted) 339.1 ± 15.0 °C [2]

Density (Predicted) 1.331 g/cm³ [2]

pKa (Predicted) 14.68 ± 0.50 [2]

Storage Conditions
Sealed in a dry place at room

temperature
[2]

Experimental Protocols
Synthesis of Oxazole-4-carboxamide
While specific, detailed experimental protocols for the synthesis of Oxazole-4-carboxamide are

not readily available in the public domain, a general synthetic approach can be inferred from

established methods for the synthesis of oxazole derivatives. A common route involves the

reaction of an activated carboxylic acid derivative with an appropriate amine source.

Generalized Synthetic Workflow:

The synthesis of Oxazole-4-carboxamide can be conceptualized in the following workflow,

starting from the corresponding carboxylic acid.
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Generalized Synthesis of Oxazole-4-carboxamide

Oxazole-4-carboxylic acid

Activation of Carboxylic Acid
(e.g., with SOCl₂ or a coupling agent)

Step 1

Oxazole-4-carbonyl chloride
(or other activated intermediate)

Amination
(Reaction with ammonia or an ammonia equivalent)

Step 2

Oxazole-4-carboxamide

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of Oxazole-4-carboxamide from Oxazole-4-

carboxylic acid.

Biological Significance and Signaling Pathways
The oxazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous

compounds with a wide range of biological activities.[4][5][6] While specific data on the

biological effects of Oxazole-4-carboxamide is limited, the broader class of oxazole derivatives

has been implicated in various therapeutic areas, including as anti-inflammatory, antimicrobial,

and anticancer agents.[4][5][6][7]

Potential Role in Cellular Signaling:
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Many biologically active oxazole-containing molecules function by inhibiting key enzymes in

cellular signaling pathways, such as kinases. The following diagram illustrates a generalized

signaling pathway where an oxazole-containing inhibitor might act.

Generalized Kinase Signaling Pathway and Inhibition

Cellular Signaling Cascade

Extracellular Signal

Receptor

Kinase A

Kinase B

Transcription Factor

Cellular Response
(e.g., Proliferation, Inflammation)

Oxazole-based Inhibitor
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Caption: A diagram showing a representative kinase signaling pathway and a potential point of

inhibition by an oxazole-based compound.
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This guide provides a foundational understanding of Oxazole-4-carboxamide based on

available data and the known properties of the broader class of oxazole derivatives. Further

experimental investigation is necessary to fully elucidate the specific properties and biological

activities of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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